MFZ 10-7
MFZ 10-7
MFZ 10-7(cas 1224431-15-5) is a high affinity negative allosteric modulator at the mGlu5 receptor (Ki = 0.67 nM). Potently inhibits mGlu5 glutamate-mediated calcium mobilization (IC50 = 1.22 nM). Inhibits cocaine-taking and cocaine-seeking behavior in rats.
Brand Name:
Vulcanchem
CAS No.:
1224431-15-5
VCID:
VC0004876
InChI:
SMILES:
CC1=NC(C#CC2=CC(C#N)=CC(F)=C2)=CC=C1.Cl
Molecular Formula:
C15H9FN2.HCl
Molecular Weight:
272.7
MFZ 10-7
CAS No.: 1224431-15-5
Inhibitors
VCID: VC0004876
Molecular Formula: C15H9FN2.HCl
Molecular Weight: 272.7
| CAS No. | 1224431-15-5 |
|---|---|
| Product Name | MFZ 10-7 |
| Molecular Formula | C15H9FN2.HCl |
| Molecular Weight | 272.7 |
| SMILES | CC1=NC(C#CC2=CC(C#N)=CC(F)=C2)=CC=C1.Cl |
| Description | MFZ 10-7(cas 1224431-15-5) is a high affinity negative allosteric modulator at the mGlu5 receptor (Ki = 0.67 nM). Potently inhibits mGlu5 glutamate-mediated calcium mobilization (IC50 = 1.22 nM). Inhibits cocaine-taking and cocaine-seeking behavior in rats. |
| Synonyms | 3-Fluoro-5-[2-(6-methyl-2-pyridinyl)ethynyl]benzonitrile hydrochloride |
| Last Modified | Aug 20 2021 |
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